Cas no 55011-44-4 (3,7-Diamino-2,8-dimethyldibenzothiophene Sulfone (contains 2,6-Dimethyl isomer))

• Product Name: 3,7-Diamino-2,8-dimethyldibenzothiophene Sulfone (contains 2,6-Dimethyl isomer)
• CAS No: 55011-44-4
• MF: C₁₄H₁₄N₂O₂S
• MW: 274.3382
• MDL: MFCD00039157
• CID: 367218
• PubChem ID: 87577183
• Update Time: 2025-09-27

3,7-Diamino-2,8-dimethyldibenzothiophene Sulfone (contains 2,6-Dimethyl isomer) Chemical and Physical Properties

Names and Identifiers

• 3,7-Dibenzothiophenediamine,2,8-dimethyl-, 5,5-dioxide
• 3,7-Diamino-2,8-dimethyldibenzothiophene Sulfone (contains 2,6-Dimethyl isomer)
• 2,6-dimethyl-5,5-dioxodibenzothiophene-3,7-diamine,2,8-dimethyl-5,5-dioxodibenzothiophene-3,7-diamine
• O-Tolidine Sulfone
• 3,7-Diamino-2,8-dimethyldiphenylenesulfone (contains 2,6-Dimethyl isomer)
• o-Tolidine Sulfone (contains 2,6-Dimethyl isomer)
• 3,7-Diamino-2,8-dimethyldibenzo[b,d]thiophene 5,5-dioxide
• 2,8-dimethyl-5,5-dioxodibenzothiophene-3,7-diamine
• OJSPYCPPVCMEBS-UHFFFAOYSA-N
• ZB013112
• 3,7-Diamino-2,8-dimethyldiphenylenesulfone
• 3,7-Diamino-2,8-dimethyldibenzothiophene Sulfone
• 2,2'-Sulfonyl-5,5'-dimethylbiphenyl-4,4'-diamine
• 2,8-Dimethyl-
• 3,7-Diamino-2,8-dimethyldibenzo[b,d]thiophene5,5-dioxide
• T1419
• 55011-44-4
• MFCD00039157
• 2,6-Dimethyl isomer)
• DB-052675
• 3,7-Diamino-2,8-dimethyldibenzothiophene Sulfone, (contains 2,6-Dimethyl isomer)
• 3,7-Diamino-2,8-dimethyldibenzothiophene Sulfone, >/=70%,contains 2,6-Dimethyl isomer
• AKOS015889400
• >70.0%(HPLC)
• SCHEMBL486842
• 5,11-DIAMINO-4,12-DIMETHYL-8??-THIATRICYCLO[7.4.0.0(2),?]TRIDECA-1(9),2(7),3,5,10,12-HEXAENE-8,8-DIONE
• 5,11-diamino-4,12-dimethyl-8
• 3,7-Diamino-2,8-dimethyldibenzothiophene Sulfone (contains
• 3,7-Dibenzothiophenediamine, 2,8-dimethyl-, 5,5-dioxide
• E?-thiatricyclo[7.4.0.0?,?]trideca-1(13),2,4,6,9,11-hexaene-8,8-dione

• MDL： MFCD00039157
• Inchi： 1S/C14H14N2O2S/c1-7-3-9-10-4-8(2)12(16)6-14(10)19(17,18)13(9)5-11(7)15/h3-6H,15-16H2,1-2H3
• InChI Key： OJSPYCPPVCMEBS-UHFFFAOYSA-N
• SMILES： S1(C2C([H])=C(C(C([H])([H])[H])=C([H])C=2C2C([H])=C(C([H])([H])[H])C(=C([H])C1=2)N([H])[H])N([H])[H])(=O)=O

Computed Properties

• Exact Mass: 274.07800
• Monoisotopic Mass: 274.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 423
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 94.6

Experimental Properties

• Color/Form: Not available
• Melting Point: >350 °C(lit.)
• PSA: 94.56000
• LogP: 4.52420
• Solubility: Not available

3,7-Diamino-2,8-dimethyldibenzothiophene Sulfone (contains 2,6-Dimethyl isomer) Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：UN 3077 9/PG 3
• Hazard Category Code： 45-22-51/53
• Safety Instruction： 53-45-61
• Hazardous Material Identification：
• Risk Phrases：R45; R22; R51/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes Dibenzothiophenes Dibenzothiophene-5,5-dioxides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Material Chemicals High Polymer Materials